Cas no 2229649-74-3 (3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal)

• Product Name: 3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal
• CAS No: 2229649-74-3
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 5819677
• PubChem ID: 165676000
• Update Time: 2025-06-14

3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal
• EN300-1916029
• 2229649-74-3

• Inchi： 1S/C12H10BrNO/c1-14-10-6-3-2-5-9(10)12(13)11(14)7-4-8-15/h2-8H,1H3/b7-4+
• InChI Key： JICTZCJKBHTSTB-QPJJXVBHSA-N
• SMILES： BrC1=C(/C=C/C=O)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 262.99458g/mol
• Monoisotopic Mass: 262.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22Ų

Additional information on 3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal

Research Brief on 3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal (CAS: 2229649-74-3): Recent Advances and Applications

3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal (CAS: 2229649-74-3) is a brominated indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its biological activities, particularly in the context of anticancer and antimicrobial research. The presence of both bromine and an aldehyde functional group in its structure makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal, aiming to improve its yield and purity for pharmaceutical applications. Advanced synthetic routes, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to achieve higher efficiency and scalability. These methodological advancements are crucial for the large-scale production of this compound, which is often a limiting factor in its broader application.

In terms of biological activity, preliminary investigations have revealed that 3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal exhibits promising cytotoxicity against various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies suggest that its activity may be linked to the induction of apoptosis and inhibition of key signaling pathways involved in cell proliferation. Additionally, its antimicrobial properties have been evaluated against a range of bacterial and fungal pathogens, showing moderate to high efficacy, particularly against drug-resistant strains.

The compound's potential as a lead molecule for drug development has also been explored through structure-activity relationship (SAR) studies. Researchers have synthesized and tested various analogs to identify structural modifications that enhance its bioactivity and reduce potential toxicity. These efforts have led to the discovery of derivatives with improved pharmacokinetic profiles, such as increased solubility and stability, which are critical for their therapeutic use.

Despite these promising findings, challenges remain in the clinical translation of 3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 3-(3-bromo-1-methyl-1H-indol-2-yl)prop-2-enal represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research continues to shed light on its mechanisms of action and potential therapeutic uses, paving the way for future innovations in the treatment of cancer and infectious diseases. The integration of cutting-edge synthetic techniques and comprehensive biological evaluations will be key to advancing this compound from the bench to the bedside.